Cas no 1015070-54-8 (1-(Isoquinolin-6-yl)ethanone)

• Product Name: 1-(Isoquinolin-6-yl)ethanone
• CAS No: 1015070-54-8
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD12406161
• CID: 1096340
• PubChem ID: 18675880
• Update Time: 2025-04-20

1-(Isoquinolin-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-isoquinolinyl)-Ethanone
• 1-(6-Isoquinolinyl)ethanone
• 1-(isoquinolin-6-yl)ethanone
• 1-(Isoquinolin-6-Yl)Ethanone(WX626035)
• SCHEMBL3126130
• 1-isoquinolin-6-ylethanone
• MFCD12406161
• CS-0036891
• Z1255443609
• EN300-127382
• 1-(isoquinolin-6-yl)ethan-1-one
• BS-41712
• DB-300780
• AB91284
• DTXSID201310656
• AM802840
• 1015070-54-8
• AKOS022884431
• 1-(Isoquinolin-6-yl)ethanone

• MDL： MFCD12406161
• Inchi： 1S/C11H9NO/c1-8(13)9-2-3-11-7-12-5-4-10(11)6-9/h2-7H,1H3
• InChI Key： BKFUTIVUUBJCIS-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2C=NC=CC=2C=1

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives